Cas no 2679939-23-0 ((2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: (2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2679939-23-0
• MF: C₆H₇F₄NO₃
• MW: 217.118295907974
• CID: 5644887
• PubChem ID: 165917103
• Update Time: 2025-10-12

(2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid
• EN300-28273643
• 2679939-23-0

• Inchi： 1S/C6H7F4NO3/c1-2(7)3(4(12)13)11-5(14)6(8,9)10/h2-3H,1H3,(H,11,14)(H,12,13)/t2-,3+/m0/s1
• InChI Key： GATKNNFFYCZTTI-STHAYSLISA-N
• SMILES： F[C@@H](C)[C@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 217.03620573g/mol
• Monoisotopic Mass: 217.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid

Compound CAS No. 2679939-23-0: (2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid

The compound (2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid with CAS number No. 2679939-23-0 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of fluorine atoms in both the trifluoroacetamido group and the fluorobutanoic acid moiety makes this compound a prime candidate for exploring these beneficial effects. Researchers have demonstrated that fluorinated substituents can significantly alter the physicochemical properties of molecules, making them more amenable to therapeutic applications.

The stereochemistry of this compound, specifically the S,S configuration, plays a critical role in its biological activity. Stereoisomers often exhibit vastly different pharmacological profiles due to their distinct interactions with biological targets. For instance, studies on related compounds have shown that the S,S configuration can enhance binding affinity to specific receptors or enzymes, potentially leading to improved efficacy and reduced side effects.

One of the most promising applications of (2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid lies in its potential as a lead compound for developing novel therapeutics. By leveraging advanced computational chemistry techniques such as molecular docking and dynamics simulations, researchers can predict how this compound interacts with target proteins at the molecular level. These insights are invaluable for guiding further optimization efforts aimed at enhancing its therapeutic potential.

Moreover, the trifluoroacetamido group attached to the butanoic acid backbone introduces additional complexity and functionality to the molecule. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition in biological systems. Recent research has explored the role of such groups in modulating enzyme activity and receptor binding, further underscoring their importance in drug design.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of its chiral centers requires precise control over stereochemical outcomes during synthesis. Techniques such as asymmetric catalysis and enantioselective reactions have been employed successfully in similar systems, providing a roadmap for synthesizing this compound on a larger scale.

Looking ahead, the integration of (2S,3S)-3-fluoro-2-(2,2,2-trifluoroacetamido)butanoic acid into drug discovery pipelines could pave the way for innovative treatments across various therapeutic areas. Its unique combination of fluorinated substituents and stereochemistry positions it as a valuable tool for addressing unmet medical needs.

In conclusion, (2S,3S)-3-fluoro-2-(